11-ketofistularin 3
11-ketofistularin 3
Brand Name:
Vulcanchem
CAS No.:
142755-09-7
VCID:
VC0124391
InChI:
InChI=1S/C31H28Br6N4O11/c1-48-24-16(34)5-30(26(44)21(24)36)7-18(40-51-30)28(46)38-9-13(42)11-50-23-14(32)3-12(4-15(23)33)20(43)10-39-29(47)19-8-31(52-41-19)6-17(35)25(49-2)22(37)27(31)45/h3-6,20,26-27,43-45H,7-11H2,1-2H3,(H,38,46)(H,39,47)
SMILES:
COC1=C(C(C2(CC(=NO2)C(=O)NCC(C3=CC(=C(C(=C3)Br)OCC(=O)CNC(=O)C4=NOC5(C4)C=C(C(=C(C5O)Br)OC)Br)Br)O)C=C1Br)O)Br
Molecular Formula:
C31H28Br6N4O11
Molecular Weight:
1112 g/mol
11-ketofistularin 3
CAS No.: 142755-09-7
Main Products
VCID: VC0124391
Molecular Formula: C31H28Br6N4O11
Molecular Weight: 1112 g/mol
| CAS No. | 142755-09-7 |
|---|---|
| Product Name | 11-ketofistularin 3 |
| Molecular Formula | C31H28Br6N4O11 |
| Molecular Weight | 1112 g/mol |
| IUPAC Name | 7,9-dibromo-N-[2-[3,5-dibromo-4-[3-[(7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carbonyl)amino]-2-oxopropoxy]phenyl]-2-hydroxyethyl]-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide |
| Standard InChI | InChI=1S/C31H28Br6N4O11/c1-48-24-16(34)5-30(26(44)21(24)36)7-18(40-51-30)28(46)38-9-13(42)11-50-23-14(32)3-12(4-15(23)33)20(43)10-39-29(47)19-8-31(52-41-19)6-17(35)25(49-2)22(37)27(31)45/h3-6,20,26-27,43-45H,7-11H2,1-2H3,(H,38,46)(H,39,47) |
| Standard InChIKey | SGBKFQBILVXVCY-UHFFFAOYSA-N |
| SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCC(C3=CC(=C(C(=C3)Br)OCC(=O)CNC(=O)C4=NOC5(C4)C=C(C(=C(C5O)Br)OC)Br)Br)O)C=C1Br)O)Br |
| Canonical SMILES | COC1=C(C(C2(CC(=NO2)C(=O)NCC(C3=CC(=C(C(=C3)Br)OCC(=O)CNC(=O)C4=NOC5(C4)C=C(C(=C(C5O)Br)OC)Br)Br)O)C=C1Br)O)Br |
| Synonyms | 11-ketofistularin 3 |
| PubChem Compound | 132504 |
| Last Modified | Nov 11 2021 |
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